Cas no 2416234-95-0 (Pyridine, 2-(dimethylphosphinyl)-)

• Product Name: Pyridine, 2-(dimethylphosphinyl)-
• CAS No: 2416234-95-0
• MF: C₇H₁₀NOP
• MW: 155.134162425995
• CID: 6127036
• PubChem ID: 58361252
• Update Time: 2025-10-12

Pyridine, 2-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(dimethylphosphinyl)-
• Dimethyl(pyridin-2-yl)phosphine oxide
• EN300-7544686
• 2-(dimethylphosphoryl)pyridine
• CS-0531053
• SCHEMBL12441758
• 2416234-95-0
• 2-dimethylphosphorylpyridine

• Inchi： 1S/C7H10NOP/c1-10(2,9)7-5-3-4-6-8-7/h3-6H,1-2H3
• InChI Key： KVOMCQURLGCVRQ-UHFFFAOYSA-N
• SMILES： C1(P(C)(C)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 155.050000940g/mol
• Monoisotopic Mass: 155.050000940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 331.0±24.0 °C(Predicted)
• pka: 0.92±0.19(Predicted)

Additional information on Pyridine, 2-(dimethylphosphinyl)-

Pyridine, 2-(dimethylphosphinyl) and Its Significance in Modern Chemical Research

Pyridine, 2-(dimethylphosphinyl) (CAS No. 2416234-95-0) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This organophosphorus derivative, characterized by its dimethylphosphinyl substituent attached to a pyridine ring, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents. The compound's molecular structure, featuring a nitrogen-containing heterocycle and a phosphorus-based side chain, allows for diverse interactions with biological targets, making it a promising candidate for further exploration.

The CAS No. 2416234-95-0 of Pyridine, 2-(dimethylphosphinyl) serves as a unique identifier for this compound, ensuring precise classification and communication within the scientific community. This numbering system is crucial for maintaining consistency in research documentation, regulatory submissions, and commercial distribution. The compound's synthesis involves sophisticated organic chemistry techniques, including phosphination reactions and functional group transformations, which highlight its complexity and the expertise required to produce it in high purity.

In recent years, Pyridine, 2-(dimethylphosphinyl) has been studied for its potential applications in medicinal chemistry. The dimethylphosphinyl moiety is particularly interesting because it can act as a ligand or a pharmacophore in drug design. Researchers have explored its ability to modulate enzyme activity and interact with specific protein targets, which could lead to the development of new treatments for various diseases. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory conditions.

One of the most compelling aspects of Pyridine, 2-(dimethylphosphinyl) is its versatility in chemical modifications. The presence of both nitrogen and phosphorus atoms provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to the synthesis of numerous analogs with varying biological activities. For example, researchers have introduced different substituents at the pyridine ring or the dimethylphosphinyl group to enhance solubility, improve bioavailability, or target specific receptors more effectively.

The role of this compound in drug discovery is further underscored by its participation in several cutting-edge research projects. A notable study published in a leading chemical biology journal demonstrated that Pyridine, 2-(dimethylphosphinyl) could serve as a scaffold for designing small-molecule inhibitors with potential therapeutic benefits. The study employed computational modeling and high-throughput screening to identify derivatives with enhanced affinity for their target proteins. These findings not only highlight the compound's promise but also showcase the integration of computational methods into modern drug development pipelines.

Another area where Pyridine, 2-(dimethylphosphinyl) has made an impact is in the field of materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and catalysis. Researchers have investigated its use as a ligand in transition metal catalysis, where it can facilitate various reactions such as cross-coupling and hydrogenation. These reactions are crucial for synthesizing complex molecules used in pharmaceuticals and agrochemicals.

The synthesis of Pyridine, 2-(dimethylphosphinyl) also presents opportunities for green chemistry initiatives. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. One such approach involves using catalytic methods that improve yield while reducing the need for hazardous reagents. These advancements align with global efforts to promote environmentally responsible chemical practices.

In conclusion, Pyridine, 2-(dimethylphosphinyl) (CAS No. 2416234-95-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and innovative materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines. The ongoing research into this compound underscores the importance of continued investment in chemical biology and drug discovery efforts.